Cas no 147426-93-5 (3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro-)

• Product Name: 3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro-
• CAS No: 147426-93-5
• MF: C₁₂H₆BrClN₂
• MW: 293.546440601349
• MDL: MFCD09027893
• CID: 100763
• PubChem ID: 16740619
• Update Time: 2025-07-15

3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro-
• 6-(3-Bromophenyl)-2-chloronicotinonitrile
• 6-(3-bromophenyl)-2-chloropyridine-3-carbonitrile
• 6-(3-Bromphenyl)-2-chlornicotinonitril
• 6-(3-Bromo-phenyl)-2-chloro-nicotinonitrile
• DTXSID70587611
• MFCD09027893
• AKOS005255706
• 147426-93-5
• 6-(3-Bromophenyl)-2-chloronicotinonitrile, AldrichCPR
• 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro-
• DB-368871

• MDL： MFCD09027893
• Inchi： 1S/C12H6BrClN2/c13-10-3-1-2-8(6-10)11-5-4-9(7-15)12(14)16-11/h1-6H
• InChI Key： CHFUVURLZCRTRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(C#N)=C(N=1)Cl

Computed Properties

• Exact Mass: 291.94038
• Monoisotopic Mass: 291.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Density: 1.65
• Boiling Point: 411.2°Cat760mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.672
• PSA: 36.68

3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarbonitrile,6-(3-bromophenyl)-2-chloro-

Introduction to 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- (CAS No. 147426-93-5)

3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- (CAS No. 147426-93-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique substitution pattern, which includes a bromophenyl group at the 6-position and a chlorine atom at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- molecule is of particular interest due to its potential as a lead compound in drug discovery. Recent studies have highlighted its role in modulating key biological pathways and its ability to interact with specific protein targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling and proliferation.

One of the key features of 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- is its structural flexibility, which allows for the introduction of additional functional groups to enhance its pharmacological properties. This flexibility has been exploited in several structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity. For example, a study conducted by a team at the University of California, San Francisco, demonstrated that modifications at the bromophenyl group significantly improved the compound's binding affinity to its target protein.

In addition to its potential as a therapeutic agent, 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- has also been investigated for its use in chemical synthesis. Its nitrile functionality makes it an excellent starting material for the preparation of more complex molecules through various synthetic transformations. These transformations include hydrolysis to form carboxylic acids, reduction to generate primary amines, and coupling reactions to form amides or esters. The versatility of this compound in synthetic chemistry has led to its widespread use in academic and industrial laboratories.

The physical and chemical properties of 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- have been extensively studied. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics are important considerations when designing experiments or formulating drug candidates.

Safety and toxicity profiles are critical aspects of any compound's evaluation, especially those intended for pharmaceutical use. Preliminary toxicological studies on 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include in vitro cytotoxicity assays, genotoxicity tests, and animal studies to evaluate potential adverse effects.

The potential applications of 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- extend beyond traditional small molecule drugs. Recent advancements in nanotechnology have opened new avenues for its use in targeted drug delivery systems. For example, researchers at the National Institutes of Health have explored encapsulating this compound within nanoparticles to enhance its bioavailability and reduce off-target effects. This approach has shown promising results in preclinical models of cancer and inflammatory diseases.

In conclusion, 3-Pyridinecarbonitrile, 6-(3-bromophenyl)-2-chloro- (CAS No. 147426-93-5) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.